Cas no 2228232-81-1 (tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate
• CAS No: 2228232-81-1
• MF: C₁₅H₂₂ClNO₅
• MW: 331.791883945465
• CID: 6058289
• PubChem ID: 165676297
• Update Time: 2025-10-31

tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate
• EN300-1892731
• 2228232-81-1
• tert-butyl N-[2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenyl]carbamate

• Inchi： 1S/C15H22ClNO5/c1-15(2,3)22-14(19)17-10-7-13(21-5)12(20-4)6-9(10)11(18)8-16/h6-7,11,18H,8H2,1-5H3,(H,17,19)
• InChI Key： WMZRPQLCXMCXFO-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C(=CC=1NC(=O)OC(C)(C)C)OC)OC)O

Computed Properties

• Exact Mass: 331.1186505g/mol
• Monoisotopic Mass: 331.1186505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate

tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate

The compound tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate (CAS No. 2228232-81-1) is a complex organic molecule with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety and additional substituents that confer specific chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving advanced catalytic systems and green chemistry principles. The synthesis process typically involves the coupling of a tert-butyl carbamate derivative with a substituted phenol under controlled conditions to achieve high yields and purity levels.

One of the most significant breakthroughs in the study of tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate is its application in drug delivery systems. Researchers have demonstrated that this compound can act as a versatile carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property has been exploited in the development of novel formulations for anti-cancer agents and antibiotics.

In the field of agrochemicals, this compound has shown promise as a plant growth regulator. Studies have revealed that it can modulate plant hormone signaling pathways, leading to improved crop yields and stress tolerance under adverse environmental conditions. This application is particularly relevant given the increasing demand for sustainable agricultural practices to address global food security challenges.

The chemical properties of tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate are heavily influenced by its functional groups. The tert-butyl group provides steric bulk, which can stabilize certain molecular conformations and influence reactivity. The phenolic hydroxyl group introduces hydrogen bonding capabilities, enhancing solubility in polar solvents and facilitating interactions with biological targets.

From a materials science perspective, this compound has been investigated as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a candidate for applications in high-performance materials such as adhesives, sealants, and electronic encapsulants.

Recent research has also focused on the environmental fate and toxicity of tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. However, further investigations are required to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, tert-butyl N-2-(2-chloro-1-hydroxyethyl)-4,5-dimethoxyphenylcarbamate (CAS No. 2228232-81-1) is a multifaceted compound with significant potential across various industries. Its unique chemical structure enables diverse applications ranging from drug delivery to agricultural enhancement and materials development. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern science and technology.